Cas no 36769-48-9 (2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product name: 2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 36769-48-9
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 1479512
• PubChem ID: 37527

2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 2-methylpropyl 4,6-dihydroxy-2-methyl-3,4-dihydro-1H-isoquinoline-1-carboxylate
• 1-Isoquinolinecarboxylic acid, 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydro-, isobutyl ester
• 4,6-Dihydroxy-2-methyl-1,2,3,4-tetrahydro-1-isoquinolinecarboxylic acid isobutyl ester
• DB-259073
• DTXSID00957989
• 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, isobutyl ester
• 36769-48-9
• 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-1-isoquinolinecarboxylic acid 2-methylpropyl ester
• BRN 0488898

• Inchi： InChI=1S/C15H21NO4/c1-9(2)8-20-15(19)14-11-5-4-10(17)6-12(11)13(18)7-16(14)3/h4-6,9,13-14,17-18H,7-8H2,1-3H3
• InChI Key： LRSDNUVUJLHRAP-UHFFFAOYSA-N
• SMILES： CC(C)COC(=O)C1C2=C(C=C(C=C2)O)C(CN1C)O

Computed Properties

• Exact Mass: 279.14713
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.213
• Boiling Point: 427.4°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.564
• PSA: 70